Cas no 1286710-74-4 (N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide)

• Product Name: N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide
• CAS No: 1286710-74-4
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 5793103
• PubChem ID: 52992786
• Update Time: 2025-10-21

N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-cyclopropyl-2-hydroxypropyl)-N2-phenyloxalamide
• AKOS024524588
• F5857-5949
• 1286710-74-4
• N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide
• N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenyloxamide

• Inchi： 1S/C14H18N2O3/c1-14(19,10-7-8-10)9-15-12(17)13(18)16-11-5-3-2-4-6-11/h2-6,10,19H,7-9H2,1H3,(H,15,17)(H,16,18)
• InChI Key： UIGYYSSUSBWYLA-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(C(NC1C=CC=CC=1)=O)=O)C1CC1

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide

N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide: A Comprehensive Overview

N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide (CAS No. 1286710-74-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties: N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide is a small molecule with a molecular formula of C13H19NO3 and a molecular weight of 233.30 g/mol. The compound features a cyclopropyl group attached to a hydroxypropyl moiety, which is further linked to an amide functional group. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various biochemical studies.

Synthesis Methods: The synthesis of N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide has been reported in several scientific publications. One common method involves the reaction of 2-cyclopropyl-2-hydroxypropanoyl chloride with phenylethylenediamine in the presence of a suitable base. This reaction typically proceeds via nucleophilic acyl substitution, yielding the desired product with high purity and yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions or catalysts derived from renewable sources.

Biological Activities: Extensive studies have been conducted to evaluate the biological activities of N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide. One of the most notable findings is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in vivo studies using animal models have shown that N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide can reduce inflammation and tissue damage in models of acute and chronic inflammatory diseases.

Pharmacological Applications: The anti-inflammatory properties of N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide have led to its exploration as a potential therapeutic agent for various inflammatory conditions. For instance, it has been investigated for its efficacy in treating rheumatoid arthritis, inflammatory bowel disease (IBD), and neuroinflammatory disorders such as multiple sclerosis. Preclinical studies have shown promising results, with the compound demonstrating significant anti-inflammatory effects without causing major side effects.

Clinical Trials: While preclinical studies have provided valuable insights into the potential therapeutic applications of N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide, further clinical trials are necessary to validate these findings in human subjects. Several phase I and II clinical trials are currently underway to assess the safety and efficacy of the compound in patients with inflammatory conditions. Preliminary results from these trials have been encouraging, with no major adverse events reported thus far.

Mechanism of Action: strong> The mechanism by which < strong > N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide< / strong > exerts its anti-inflammatory effects is not yet fully understood. However, recent research suggests that it may act by modulating key signaling pathways involved in inflammation, such as the NF-κB pathway. Studies have shown that the compound can inhibit the nuclear translocation of NF-κB, thereby reducing the expression of pro-inflammatory genes. Additionally, it may also interact with other cellular targets, such as MAPKs and PI3K/Akt signaling pathways, to exert its anti-inflammatory effects.

< strong > Current Research Trends:< / strong > The field of medicinal chemistry is constantly evolving, and ongoing research on < strong > N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide< / strong > reflects this dynamic nature. Recent studies have focused on optimizing the pharmacokinetic properties of the compound to enhance its bioavailability and therapeutic index. For example, researchers are exploring prodrug strategies to improve its solubility and stability in biological systems. Additionally, efforts are being made to develop novel delivery systems, such as nanoparticles and liposomes, to target specific tissues or cells for more effective treatment.

< strong > Conclusion:< / strong > In summary, < strong > N-(2-cyclopropyl-2-hydroxypropyl)-N'-phenylethanediamide< / strong > (CAS No. 1286710-74-4) is a promising compound with significant potential in the treatment of inflammatory diseases. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanism of action and optimize its pharmacological properties for clinical use.